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Compound of Interest

Compound Name: BR102910

Cat. No.: B15291133 Get Quote

For researchers and drug development professionals handling BR102910, a selective

fibroblast activation protein (FAP) inhibitor, a clear understanding of proper disposal procedures

is paramount to ensuring laboratory safety and environmental compliance. While a specific

Safety Data Sheet (SDS) with detailed disposal instructions for BR102910 is not publicly

available in the provided search results, this guide offers a comprehensive framework for its

safe handling and disposal based on established laboratory safety principles and general

guidance for research chemicals.

Immediate Safety and Handling Protocols
Before addressing disposal, it is crucial to adhere to safe handling practices for BR102910.

This includes using appropriate personal protective equipment (PPE) such as gloves, lab

coats, and eye protection to avoid skin and eye contact.[1][2] Work should be conducted in a

well-ventilated area to prevent inhalation of any dust or aerosols.[1][2] In the event of a spill,

the area should be evacuated, and the spilled material should be absorbed with an inert

material like diatomite.[1][2] Following absorption, the contaminated surfaces and equipment

should be decontaminated, for example, by scrubbing with alcohol.[1][2]

General Disposal Guidelines for Research
Chemicals
In the absence of specific disposal directives for BR102910, the following general procedures

for chemical waste should be strictly followed. These guidelines are designed to minimize risks
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to personnel and the environment.

Waste Type Disposal Consideration Recommended Action

Unused Solid BR102910 Treat as chemical waste.

Dispose of through your

institution's designated

hazardous waste program. Do

not discard in regular trash.

Solutions of BR102910 Avoid drain disposal.[1][2]

Collect in a clearly labeled,

sealed, and appropriate waste

container. The container

should be compatible with the

solvent used (e.g., DMSO,

corn oil).

Contaminated Labware (e.g.,

pipette tips, tubes)
Treat as solid chemical waste.

Dispose of in a designated

solid hazardous waste

container.

Empty BR102910 Containers
Prevent environmental

release.

The first rinse of the container

should be collected and

disposed of as hazardous

waste. For highly toxic

substances, the first three

rinses must be collected. After

thorough rinsing and air-

drying, the container may be

disposed of according to

institutional policies.

Spill Cleanup Materials Treat as hazardous waste.

All materials used to clean up

spills of BR102910 should be

collected in a sealed bag or

container and disposed of as

hazardous waste.
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Experimental Protocol: Decontamination of
Surfaces
While a specific protocol for the decomposition of BR102910 is not available, a general

procedure for decontaminating surfaces and equipment that have come into contact with the

substance can be followed:

Initial Absorption: In case of a spill of a BR102910 solution, absorb the liquid with a finely-

powdered, liquid-binding material such as diatomite or a universal binder.[1][2]

Surface Decontamination: After absorbing the spill, scrub the affected surfaces and any

contaminated equipment with alcohol to decontaminate them.[1][2]

Waste Collection: All materials used in the cleanup, including the absorbent material and

wipes, should be collected and disposed of as contaminated material according to

hazardous waste procedures.

Logical Workflow for Disposal of BR102910
The following diagram outlines the decision-making process for the proper disposal of

BR102910 and other research chemicals where specific disposal information may not be

readily available.
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Hazard Assessment

SDS Available SDS Not Available

Is a specific Safety Data Sheet (SDS)
available for BR102910?

Follow specific disposal instructions
in Section 13 of the SDS.

Yes

Treat BR102910 as hazardous chemical waste.

No

Consult your institution's
Environmental Health & Safety (EHS) department.

Segregate waste streams:
- Solid Waste

- Liquid Waste (in compatible solvent)
- Contaminated Sharps

Label waste containers clearly with:
- 'Hazardous Waste'

- Chemical Name (BR102910)
- Associated Hazards (if known)

- Date

Arrange for disposal through a
certified hazardous waste vendor via your EHS department.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of BR102910.
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Disclaimer: The information provided here is based on general laboratory safety principles. As

no specific Safety Data Sheet for BR102910 was found, it is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance on the

disposal of this and any other research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

